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Compound of Interest

Compound Name: ML-184

Cat. No.: B1668996 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for ML-184 is not publicly available. The

following guidance is based on general best practices for handling potent, powdered chemical

compounds in a laboratory setting. Researchers must conduct a risk assessment prior to

handling and consult with their institution's Environmental Health and Safety (EHS) department.

This document provides essential procedural guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of ML-184.

Chemical and Physical Properties of ML-184
The following table summarizes the known properties of ML-184, compiled from various

chemical suppliers.
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Property Value

Chemical Name

3-[[4-(2,3-dimethylphenyl)-1-

piperazinyl]carbonyl]-N,N-dimethyl-4-(1-

pyrrolidinyl)-benzenesulfonamide

Molecular Formula C₂₅H₃₄N₄O₃S

Molecular Weight 470.6 g/mol

CAS Number 794572-10-4

Appearance White to beige powder

Purity ≥98% (HPLC)

Solubility DMSO: ~20 mg/mL

DMF: ~30 mg/mL

Ethanol: ~1 mg/mL

Personal Protective Equipment (PPE) and Handling
Procedures
Given that ML-184 is a potent compound, likely handled as a powder, stringent safety

measures are necessary to prevent inhalation and skin contact.[1]

Recommended PPE
Respiratory Protection: A full-face powered air-purifying respirator (PAPR) or a supplied-air

respirator is recommended, especially when weighing and handling the powder due to the

high risk of aerosolization.[1][2] For less hazardous operations within a certified chemical

fume hood, a fit-tested N95 or higher-rated respirator may be sufficient, subject to a risk

assessment.[3]

Eye Protection: Chemical splash goggles or a full-face shield should be worn.[2] If a full-face

respirator is used, it provides integrated eye and face protection.[1]
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Hand Protection: Double-gloving with chemical-resistant gloves (e.g., nitrile) is essential.[1]

[3] Gloves should be changed regularly, and immediately if contamination is suspected.[3]

Body Protection: A disposable, solid-front lab coat with tight-fitting cuffs is required.[1]

Disposable sleeves can provide additional protection.[4]

Handling Procedures
Engineering Controls: All handling of ML-184 powder, including weighing and solution

preparation, must be conducted within a certified chemical fume hood, a ventilated laminar

flow enclosure, or a glove box to minimize inhalation exposure.[4][5]

Weighing: Weigh the compound on-site in a ventilated balance enclosure to contain any

airborne powder.[4] Use appropriate tools to minimize dust generation.

Solution Preparation: When preparing solutions, add the solvent to the powder slowly to

avoid splashing.

Decontamination: All surfaces and equipment that come into contact with ML-184 should be

decontaminated. The appropriate decontamination solution will depend on the chemical's

reactivity; consult with your EHS department.

Spill Management: A spill kit appropriate for chemical powders should be readily available. In

case of a spill, evacuate the area and follow your institution's established spill response

procedures.

Disposal Plan
Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.

[6]

Waste Segregation and Labeling
Solid Waste: All disposable items contaminated with ML-184, such as pipette tips, vials,

gloves, and lab coats, must be collected in a designated, puncture-resistant, and sealed

container.[1] This container must be clearly labeled as "Hazardous Waste" with the full

chemical name "ML-184".[7]
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Liquid Waste: Unused solutions of ML-184 and any rinsate from decontamination procedures

should be collected in a sealed, compatible waste container.[6] The container must be

labeled as "Hazardous Waste" and list all chemical constituents, including solvents.[7]

Empty Containers: Original containers of ML-184 should be triple-rinsed with a suitable

solvent. This rinsate must be collected as hazardous waste.[7] After rinsing, the empty

container can be disposed of according to institutional guidelines.[8]

Disposal Protocol
Collection: Collect all waste streams in their designated and properly labeled containers.[9]

Storage: Store waste containers in a secure, designated area away from incompatible

materials.[10]

Arrangement for Pickup: Contact your institution's EHS department to arrange for the

professional disposal of the hazardous waste.[10] Do not dispose of ML-184 down the drain

or in the regular trash.[7]
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Caption: Workflow for the safe handling of ML-184.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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